(2Z)-2-[(5-bromo-1-benzofuran-2-yl)methylidene]-7-[(4-ethylpiperazin-1-yl)methyl]-6-hydroxy-1-benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(5-bromo-1-benzofuran-2-yl)methylidene]-7-[(4-ethylpiperazin-1-yl)methyl]-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C24H23BrN2O4/c1-2-26-7-9-27(10-8-26)14-19-20(28)5-4-18-23(29)22(31-24(18)19)13-17-12-15-11-16(25)3-6-21(15)30-17/h3-6,11-13,28H,2,7-10,14H2,1H3/b22-13-
• InChI Key: NWOUMKFOYHCNFT-XKZIYDEJSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=C(C=CC3=C2OC(=CC4=CC5=C(O4)C=CC(=C5)Br)C3=O)O
• Isomeric SMILES: CCN1CCN(CC1)CC2=C(C=CC3=C2O/C(=C\C4=CC5=C(O4)C=CC(=C5)Br)/C3=O)O
• Molecular Formula: C24H23BrN2O4
• Molecular Weight: 483.4 g/mol
• CAS No.: 951972-98-8

Description

(2Z)-2-[(5-Bromo-1-benzofuran-2-yl)methylidene]-7-[(4-ethylpiperazin-1-yl)methyl]-6-hydroxy-1-benzofuran-3(2H)-one is a synthetic benzofuran derivative designed for advanced chemical and pharmaceutical research. This compound features a complex molecular structure characterized by a central benzofuran-3(2H)-one core, a 5-bromo-benzofuran moiety, and a critical 4-ethylpiperazine methyl substitution. The presence of the piperazine group, a privileged scaffold in medicinal chemistry , is known to significantly influence the pharmacokinetic properties and receptor binding affinity of molecules, often enhancing solubility and providing a handle for target interaction. The Z-configuration (cis) of the exocyclic double bond at the 2-position and the bromine atom offer distinct stereoelectronic properties and potential sites for further synthetic modification, making this compound a valuable intermediate in organic synthesis and drug discovery efforts. Researchers can leverage this chemical probe to investigate structure-activity relationships (SAR), particularly in the development of novel therapeutic agents. The compound is provided with comprehensive analytical data to ensure identity and purity for research applications. (2Z)-2-[(5-Bromo-1-benzofuran-2-yl)methylidene]-7-[(4-ethylpiperazin-1-yl)methyl]-6-hydroxy-1-benzofuran-3(2H)-one is For Research Use Only (RUO). It is not intended for diagnostic or therapeutic use in humans or animals.

Biological Activity

The compound (2Z)-2-[(5-bromo-1-benzofuran-2-yl)methylidene]-7-[(4-ethylpiperazin-1-yl)methyl]-6-hydroxy-1-benzofuran-3(2H)-one is a derivative of benzofuran, a class of compounds known for their diverse biological activities. This article explores its biological activity, particularly its anticancer properties, structure-activity relationships (SAR), and potential therapeutic applications based on recent research findings.

Chemical Structure and Properties

The compound features key structural elements that contribute to its biological activity:

• Benzofuran Core : This moiety is known for its role in various pharmacological activities.
• Bromine Substitution : The presence of a bromine atom at the 5-position enhances the compound's cytotoxic effects.
• Piperazine Linkage : The ethylpiperazine group is often associated with improved solubility and bioavailability.

Anticancer Properties

Recent studies have highlighted the compound's significant cytotoxic activity against various cancer cell lines. For instance, it has shown promising results in inhibiting the proliferation of leukemia cells with an IC50 value comparable to established anticancer agents like doxorubicin .

Table 1: IC50 Values Against Cancer Cell Lines

Cell Line	IC50 (μM)
K562 (Leukemia)	5
HL60 (Leukemia)	0.1
HCT116 (Colorectal)	1.136

The structure–activity relationship analysis indicates that the positioning of halogen atoms significantly influences the compound's efficacy. The bromine atom enhances interaction with biological targets, leading to increased antiproliferative activity .

The proposed mechanism involves the inhibition of critical pathways associated with tumor growth. For example, compounds similar to this one have been shown to inhibit hypoxia-inducible factors (HIF), which play a role in cancer progression . Additionally, the presence of hydroxyl groups in the benzofuran structure is crucial for modulating cytotoxicity by promoting favorable interactions with cellular targets .

Study on Cytotoxic Effects

In a study examining various benzofuran derivatives, including the compound , researchers found that it exhibited selective toxicity towards cancer cells while sparing normal cells. This selectivity is essential for developing safer therapeutic agents .

Antimicrobial Activity

Beyond anticancer properties, some derivatives have demonstrated antibacterial and antifungal activities. While this specific compound's antimicrobial profile requires further investigation, related benzofuran derivatives have shown effectiveness against Gram-positive bacteria and fungi .

Scientific Research Applications

Structural Characteristics

This compound features multiple functional groups, including:

• Benzofuran moieties : These contribute to the compound's biological activity.
• Piperazine ring : Known for its pharmacological properties, this ring enhances the compound's interaction with biological targets.
• Bromine substitution : The presence of bromine increases the reactivity and potential biological activity of the compound.

Research indicates that compounds with similar structures exhibit various pharmacological properties, including:

Biological Activity	Description
Antimicrobial	Effective against a range of pathogens.
Anticancer	Potential to inhibit cancer cell growth.
Neuroprotective	May protect neurons from damage.
Analgesic	Provides pain relief.
Antioxidant	Scavenges free radicals, reducing oxidative stress.

Computer-aided predictions using tools like PASS (Prediction of Activity Spectra for Substances) suggest that this compound may have promising therapeutic applications in treating various diseases .

Case Studies and Research Findings

Several studies have explored the applications of compounds related to (2Z)-2-[(5-bromo-1-benzofuran-2-yl)methylidene]-7-[(4-ethylpiperazin-1-yl)methyl]-6-hydroxy-1-benzofuran-3(2H)-one:

• Antimicrobial Evaluation : Research demonstrated that derivatives of benzofuran exhibited significant antimicrobial activity against various bacterial strains, suggesting that similar compounds could be developed for therapeutic use .
• Anticancer Properties : A study highlighted the efficacy of benzofuran derivatives in inhibiting cancer cell proliferation, showcasing their potential as anticancer agents .
• Neuroprotective Effects : Investigations into piperazine-containing compounds revealed neuroprotective properties, indicating that (2Z)-2-[(5-bromo-1-benzofuran-2-yl)methylidene]-7-[(4-ethylpiperazin-1-yl)methyl]-6-hydroxy-1-benzofuran-3(2H)-one may offer similar benefits in neurodegenerative diseases.

Comparison with Similar Compounds

Substituent Variations and Their Implications

The following table summarizes key structural analogs and their substituent-driven properties:

Compound Name (Simplified)	2-Position Substituent	7-Position Substituent	Key Properties/Effects	Evidence Source
Target Compound	5-Bromo-benzofuranyl	4-Ethylpiperazinylmethyl	- Electron-withdrawing Br enhances electrophilicity - Piperazine improves solubility via basicity	N/A
(Z)-7-(Dimethylaminomethyl)-2-(2-fluorobenzylidene)	2-Fluorobenzylidene	Dimethylaminomethyl	- Fluorine introduces electronegativity - Dimethylamine increases hydrophilicity
6-Hydroxy-2-(4-methoxybenzylidene)-7-methyl	4-Methoxybenzylidene	Methyl	- Methoxy group donates electrons, stabilizing aromatic system - Methyl adds steric hindrance
7-(4-Methylpiperidinylmethyl)-2-(thienylmethylene)	Thienylmethylene	4-Methylpiperidinylmethyl	- Thiophene enhances π-conjugation - Piperidine modulates lipophilicity
2-(Furanylmethylene)-6-(2-oxopropoxy)	Furanylmethylene	2-Oxopropoxy	- Furan contributes to planar structure - Oxopropoxy may alter acidity
7-(Hydroxyethylpiperazinylmethyl)-2-(2-methylbenzylidene)	2-Methylbenzylidene	4-(2-Hydroxyethyl)piperazinylmethyl	- Hydroxyethyl enhances H-bonding - Methylbenzylidene increases hydrophobicity

Structural and Functional Insights

• Electron Effects: The target compound’s 5-bromo group (electron-withdrawing) contrasts with electron-donating groups like 4-methoxy () or neutral aromatic systems (e.g., thienyl in ). This difference may influence redox behavior or binding affinity in biological targets.
• Amine Substituents: The 4-ethylpiperazinyl group in the target compound offers greater conformational flexibility compared to dimethylamino () or methylpiperidinyl () groups. Piperazine derivatives are often utilized to improve aqueous solubility and bioavailability.

• Aromatic Heterocycles :

  • Thienyl () and furanyl () substituents introduce heteroaromaticity, which can alter electronic conjugation and intermolecular interactions compared to purely phenyl-based systems.

Q & A

Basic Research Questions

Q. What are the optimized synthetic routes for this benzofuran derivative, and how do reaction conditions influence yield and purity?

• Methodology : The compound can be synthesized via base-catalyzed condensation of 6-hydroxy-1-benzofuran-3(2H)-one with substituted aldehydes (e.g., 5-bromo-1-benzofuran-2-carbaldehyde) in solvents like ethanol or methanol. Sodium hydroxide or potassium carbonate is typically used as a base under reflux conditions .
• Critical Parameters : Temperature control (reflux at ~78°C for ethanol), solvent polarity, and stoichiometric ratios of reactants are crucial. Purification via recrystallization or column chromatography improves purity .

Q. How is structural confirmation achieved for this compound, and what analytical techniques are prioritized?

• Analytical Workflow :

• Nuclear Magnetic Resonance (NMR) : Assigns proton environments (e.g., Z-configuration of the methylidene group) and confirms substituent positions .
• High-Resolution Mass Spectrometry (HRMS) : Validates molecular weight (expected [M+H]⁺: ~555.1 Da for C₂₅H₂₁BrN₂O₄).
• HPLC : Assesses purity (>95% recommended for biological assays) .

Q. What in vitro biological screening approaches are recommended for initial activity assessment?

• Assay Design :

• Antimicrobial Activity : Broth microdilution (MIC against Gram-positive/negative bacteria, fungi) .
• Anticancer Screening : NCI-60 cell line panel or MTT assays focusing on apoptosis pathways .
  • Dosage : Test concentrations ranging from 1–100 µM, with doxorubicin or cisplatin as positive controls.

Advanced Research Questions

Q. How does the 4-ethylpiperazinylmethyl substituent modulate pharmacokinetic properties and target selectivity?

• Structure-Activity Relationship (SAR) : The ethylpiperazine group enhances solubility via protonation at physiological pH, potentially improving blood-brain barrier penetration. Comparative studies with non-piperazine analogs show reduced cytotoxicity in certain cancer lines, suggesting a role in target binding .
• Experimental Validation : Replace the piperazine moiety with morpholine or pyrrolidine and compare logP, solubility, and IC₅₀ values .

Q. What computational strategies predict binding interactions with biological targets (e.g., kinases, GPCRs)?

• In Silico Workflow :

• Molecular Docking : Use AutoDock Vina or Schrödinger Maestro to model interactions with crystallized targets (e.g., EGFR kinase PDB: 1M17). Focus on the benzofuran core’s π-π stacking and the bromine atom’s hydrophobic interactions .
• Molecular Dynamics (MD) Simulations : GROMACS simulations (100 ns) assess binding stability and ligand-induced conformational changes .

Q. How can contradictory biological activity data across studies be systematically resolved?

• Root-Cause Analysis :

• Purity Discrepancies : Re-analyze batches via HPLC and ICP-MS to rule out heavy metal contaminants .
• Assay Variability : Standardize protocols (e.g., ATP levels in MTT assays) and use isogenic cell lines .
  • Meta-Analysis : Pool data from ≥3 independent studies using random-effects models to identify outliers .